Cas no 2680863-98-1 (tert-butyl N-[1-(4-fluorophenyl)but-3-yn-2-yl]-N-methylcarbamate)

• Product Name: tert-butyl N-[1-(4-fluorophenyl)but-3-yn-2-yl]-N-methylcarbamate
• CAS No: 2680863-98-1
• MF: C₁₆H₂₀FNO₂
• MW: 277.333908081055
• CID: 6488257
• PubChem ID: 165910326
• Update Time: 2025-08-03

tert-butyl N-[1-(4-fluorophenyl)but-3-yn-2-yl]-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28285180
• 2680863-98-1
• tert-butyl N-[1-(4-fluorophenyl)but-3-yn-2-yl]-N-methylcarbamate

• Inchi： 1S/C16H20FNO2/c1-6-14(11-12-7-9-13(17)10-8-12)18(5)15(19)20-16(2,3)4/h1,7-10,14H,11H2,2-5H3
• InChI Key： UZPVBVPKRLAJKR-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC(C#C)N(C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 277.14780704g/mol
• Monoisotopic Mass: 277.14780704g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl N-[1-(4-fluorophenyl)but-3-yn-2-yl]-N-methylcarbamate

Introduction to Tert-butyl N-[1-(4-fluorophenyl)but-3-yn-2-yl]-N-methylcarbamate (CAS No. 2680863-98-1)

Tert-butyl N-[1-(4-fluorophenyl)but-3-yn-2-yl]-N-methylcarbamate, identified by its CAS number 2680863-98-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in drug development due to their structural stability and biological activity. The presence of a tert-butyl group and a fluorophenyl moiety in its molecular structure contributes to its unique chemical properties, making it a promising candidate for further exploration in synthetic chemistry and pharmacological studies.

The molecular structure of Tert-butyl N-[1-(4-fluorophenyl)but-3-yn-2-yl]-N-methylcarbamate features a central carbamate linkage connected to a butynyl chain that terminates with a fluorophenyl ring. The fluorine atom in the phenyl ring introduces electronic and steric effects that can modulate the compound's interactions with biological targets, such as enzymes and receptors. This feature is particularly valuable in drug design, where precise control over molecular interactions can lead to improved efficacy and selectivity.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential therapeutic applications. Carbamates have been extensively studied for their role as intermediates in the synthesis of various pharmaceuticals, including agrochemicals and bioactive molecules. The compound Tert-butyl N-[1-(4-fluorophenyl)but-3-yn-2-yl]-N-methylcarbamate represents an advanced derivative that combines the advantages of multiple functional groups, making it a versatile building block for further chemical modifications.

One of the most compelling aspects of this compound is its potential as a precursor in the synthesis of more complex molecules. The tert-butyl group provides stability during synthetic reactions while allowing for selective modifications, whereas the butynyl chain offers a reactive site for further functionalization. The fluorophenyl moiety enhances lipophilicity and metabolic stability, which are critical factors in drug design. These characteristics make Tert-butyl N-[1-(4-fluorophenyl)but-3-yn-2-yl]-N-methylcarbamate an attractive candidate for exploring new pharmacophores and developing novel therapeutic agents.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of such compounds with greater accuracy. Molecular modeling studies suggest that derivatives of this compound may exhibit inhibitory effects on specific enzymes or receptors, making them candidates for treating various diseases. For instance, modifications to the fluorophenyl ring could alter binding affinities, potentially leading to more potent and selective inhibitors.

The synthesis of Tert-butyl N-[1-(4-fluorophenyl)but-3-yn-2-yl]-N-methylcarbamate involves multi-step organic reactions, including condensation reactions between carbamic acid derivatives and appropriate alkynes. The use of fluorinated aromatic compounds has become increasingly prevalent in modern drug discovery due to their ability to enhance bioavailability and reduce metabolic degradation. The introduction of fluorine atoms into pharmaceuticals is well-documented for improving pharmacokinetic properties, such as half-life and tissue distribution.

From a research perspective, this compound exemplifies the importance of structural diversity in drug development. By incorporating elements like the tert-butyl group, butynyl chain, and fluorophenyl ring, chemists can fine-tune the properties of carbamates to meet specific therapeutic requirements. The growing body of literature on fluorinated carbamates underscores their potential as scaffolds for innovative drug candidates.

In conclusion, Tert-butyl N-[1-(4-fluorophenyl)but-3-yn-2-yl]-N-methylcarbamate (CAS No. 2680863-98-1) is a structurally complex and functionally diverse compound with significant implications for pharmaceutical research. Its unique combination of functional groups positions it as a valuable intermediate for synthesizing novel bioactive molecules. As computational methods continue to refine our understanding of molecular interactions, compounds like this one are likely to play an increasingly important role in the development of next-generation therapeutics.